Cas no 663219-24-7 (3,3'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(9-phenyl-9H-carbazole))

• Product Name: 3,3'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(9-phenyl-9H-carbazole)
• CAS No: 663219-24-7
• MF: C₅₀H₃₆N₂
• MW: 664.834252357483
• CID: 2795620
• PubChem ID: 71127101
• Update Time: 2025-04-21

3,3'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(9-phenyl-9H-carbazole) Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14295989
• DTXSID60744155
• 663219-24-7
• 3,3'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(9-phenyl-9H-carbazole)

• Inchi： 1S/C50H36N2/c1-33-29-35(37-23-27-49-45(31-37)43-17-9-11-19-47(43)51(49)39-13-5-3-6-14-39)21-25-41(33)42-26-22-36(30-34(42)2)38-24-28-50-46(32-38)44-18-10-12-20-48(44)52(50)40-15-7-4-8-16-40/h3-32H,1-2H3
• InChI Key： FEZGYZQENZQWOK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2C2=CC(=CC=C12)C1C=CC(=C(C)C=1)C1C=CC(=CC=1C)C1=CC=C2C(=C1)C1C=CC=CC=1N2C1C=CC=CC=1

Computed Properties

• Exact Mass: 664.287849157Da
• Monoisotopic Mass: 664.287849157Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 52
• Rotatable Bond Count: 5
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 9.9Ų